Cas no 887408-15-3 (5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid)

• Product Name: 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid
• CAS No: 887408-15-3
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD07357467
• CID: 2811560
• PubChem ID: 22831702
• Update Time: 2025-06-13

5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid
• DB-381510
• ZNHBVBDXZHGKMW-UHFFFAOYSA-N
• 887408-15-3
• EN300-195320
• G43054
• DTXSID90628510
• 5-(2-methoxyphenyl)-isoxazole-4-carboxylic acid
• Z1474207702
• SCHEMBL3546195
• AKOS017560290
• CS-0238432
• MKB40815
• 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylicacid
• 5-(2-Methoxyphenyl)-4-isoxazolecarboxylic acid

• MDL： MFCD07357467
• Inchi： 1S/C11H9NO4/c1-15-9-5-3-2-4-7(9)10-8(11(13)14)6-12-16-10/h2-6H,1H3,(H,13,14)
• InChI Key： ZNHBVBDXZHGKMW-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 219.05315777Da
• Monoisotopic Mass: 219.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 363.2±27.0 °C at 760 mmHg
• Flash Point: 173.5±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid

Introduction to 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 887408-15-3)

5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid, identified by the chemical identifier CAS No. 887408-15-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic acid features a unique structural framework comprising an oxazole ring substituted with a 2-methoxyphenyl group and a carboxylic acid moiety at the 4-position. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The oxazole core is a prominent motif in medicinal chemistry, renowned for its ability to engage with biological targets such as enzymes and receptors. Its five-membered aromatic structure, incorporating oxygen atoms, contributes to its stability and reactivity, enabling diverse modifications for drug design purposes. The 2-methoxyphenyl substituent, on the other hand, introduces hydrophobicity and potential electronic effects that can modulate the compound's interaction with biological systems. This combination of features has positioned 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid as a promising candidate for further exploration in pharmacological research.

In recent years, there has been growing interest in oxazole derivatives due to their reported bioactivities across various therapeutic domains. Studies have highlighted the potential of oxazole-based compounds in addressing challenges such as inflammation, infection, and metabolic disorders. The carboxylic acid functionality in 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid further enhances its utility as a pharmacophore, allowing for further derivatization through esterification or amidation to tailor its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its versatility in drug discovery. The structural motifs present in 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid have been leveraged to develop molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the 2-methoxyphenyl group have been shown to influence receptor interactions, while alterations at the carboxylic acid moiety can impact metabolic stability and solubility.

The synthesis of 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling processes, have been employed to construct the desired oxazole core efficiently. These techniques not only streamline the synthetic route but also allow for greater flexibility in introducing additional functional groups for downstream applications.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid. Molecular modeling studies have been instrumental in predicting binding modes and affinities with target proteins, enabling rational design of derivatives with improved therapeutic potential. Such computational approaches complement experimental efforts by providing insights into structure-activity relationships (SAR) and guiding optimization strategies.

The biological evaluation of 5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid has revealed intriguing properties that warrant further investigation. Preliminary in vitro assays have demonstrated modest inhibitory activity against certain enzymes associated with inflammatory pathways. Additionally, the compound has shown potential interactions with membrane-bound receptors involved in signal transduction processes. These findings underscore its relevance as a lead compound for developing novel therapeutic interventions.

In conclusion,5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 887408-15-3) represents a compelling example of how structural complexity can be harnessed to develop biologically active molecules. Its unique combination of an oxazole ring and a 2-methoxyphenyl substituent provides a rich foundation for medicinal chemistry innovation. As research continues to uncover new applications for this compound and its derivatives,5-(2-methoxyphenyl)-1,2-oxazole-4-carboxylic Acid is poised to make significant contributions to the advancement of pharmaceutical science.